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Compound of Interest

Compound Name: Perfluamine

Cat. No.: B110025 Get Quote

A Note on Terminology: The term "Perfluamine" is not a standard chemical classification. This

document focuses on per- and polyfluoroalkyl substances (PFAS), specifically perfluorinated

compounds (PFCs) and fluoropolymers, which are widely used in the electronics industry for

their unique properties. These materials, including brands like Galden® PFPE and Fluorinert®,

are critical in various high-tech applications.

Application Note 1: Electronic Reliability Testing
Perfluorinated fluids are extensively used for electronic reliability testing due to their excellent

dielectric properties, high thermal and chemical stability, and wide range of operating

temperatures.[1][2] These fluids are ideal for thermal shock testing, hermetic seal verification,

and environmental stress testing.[2]

Key Applications:

Thermal Shock Testing: Components are subjected to extreme temperature changes to

assess their durability.[2]

Hermetic Sealing Verification: Ensures the airtight sealing of electronic parts to prevent

contamination.[2]

Gross and Fine Leak Testing: Used as detector and indicator fluids to identify leaks in

electronic components.[3]
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Liquid Burn-In/Stress Screening: Components are tested under electrical load at elevated

temperatures to identify early failures.[3]

Quantitative Data for Electronic Testing Fluids:

Property FL-50 FL-98 FL-125 FL-165

Boiling Point (°C) 50 98 125 165

Freezing Point

(°C)
< -80 < -60 -55 -57

Liquid Density

(g/cm³)
1.61 1.78 1.8 1.86

Kinematic

Viscosity (cSt)
0.5 0.8 0.68 2.2

Dielectric

Strength
High High High High

Source: Fluorez Technology Ltd.[3]

Experimental Protocol 1: Thermal Shock Testing of
a Surface Mount Device (SMD)
Objective: To evaluate the resistance of an SMD to rapid and extreme temperature changes

using a perfluorinated fluid.

Materials:

Perfluorinated fluids with low and high boiling points (e.g., FL-50 for cold bath, FL-165 for hot

bath).[3]

Two temperature-controlled baths.

Test SMDs.

Component carrier/basket.
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Visual inspection microscope.

Electrical testing equipment.

Methodology:

Bath Preparation:

Fill the "cold bath" with the low boiling point fluid and stabilize it at the desired low

temperature (e.g., -65°C).

Fill the "hot bath" with the high boiling point fluid and stabilize it at the desired high

temperature (e.g., +150°C).

Initial Inspection:

Visually inspect the SMDs under a microscope for any pre-existing physical defects.

Perform an initial electrical test to confirm functionality.

Thermal Shock Cycling:

Place the SMDs in the carrier basket.

Immerse the basket in the hot bath for a specified dwell time (e.g., 15 minutes).

Rapidly transfer the basket (e.g., within 10 seconds) to the cold bath for the same dwell

time.

This completes one cycle. Repeat for the required number of cycles (e.g., 100, 500, or

1000 cycles).

Post-Test Analysis:

After the final cycle, allow the SMDs to return to ambient temperature.

Perform a thorough visual inspection for any signs of cracking, delamination, or other

physical damage.
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Conduct a final electrical test to check for any degradation in performance.

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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